Cas no 39971-86-3 (1H-Indole-1-propanamine,2,3-dimethyl-)

1H-Indole-1-propanamine,2,3-dimethyl- structure
39971-86-3 structure
Product Name:1H-Indole-1-propanamine,2,3-dimethyl-
CAS No:39971-86-3
MF:C13H18N2
MW:202.295423030853
CID:310773
PubChem ID:4961875
Update Time:2025-04-19

1H-Indole-1-propanamine,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanamine,2,3-dimethyl-
    • 3-(2,3-dimethylindol-1-yl)propan-1-amine
    • 1-(3-Aminopropyl)-2,3-dimethylindol
    • 1-(3-Aminopropyl)-2,3-dimethylindole
    • 1H-Indole-1-propanamine,2,3-dimethyl
    • 3-(2,3-DIMETHYL-1H-INDOL-1-YL)PROPAN-1-AMINE
    • 3-(2,3-dimethyl-indol-1-yl)-propylamine
    • AKOS022795954
    • DTXSID70406959
    • 39971-86-3
    • (R)-(+)-METHYLP-TOLYLSULFOXIDE
    • Inchi: 1S/C13H18N2/c1-10-11(2)15(9-5-8-14)13-7-4-3-6-12(10)13/h3-4,6-7H,5,8-9,14H2,1-2H3
    • InChI Key: ZUZXYHMKBKFVBR-UHFFFAOYSA-N
    • SMILES: N1(CCCN)C(C)=C(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 202.14700
  • Monoisotopic Mass: 203.154824
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6
  • XLogP3: 2.1

Experimental Properties

  • Boiling Point: 362.1°Cat760mmHg
  • Flash Point: 172.8°C
  • PSA: 30.95000
  • LogP: 3.30720
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